Cas no 112989-02-3 (rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine)
rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dioxa-9-aza-4-phosphaheptacosan-1-aminium,7-ethoxy-4-hydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide
- rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine
- 3,5-Dioxa-9-aza-4-phosphaheptacosan-1-aminium,7-ethoxy-4-hydroxy-N,N,N-trimethyl-10-oxo-, inne...
- rac-3-Octadecanamido
- 2-ethoxy-3-(octadecanoylamino)propyl 2-(trimethylammonio)ethyl phosphate
- 3-octadecanamido-2-ethoxypropylphosphocholine
- 7-Ethoxy-4-hydroxy-N,N,N-triMethyl-10-oxo-3,5-dioxa-9-aza-4-phosphaheptacosan-1-aMiniuM 4-oxide
-
- Inchi: 1S/C28H59N2O6P/c1-6-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-28(31)29-25-27(34-7-2)26-36-37(32,33)35-24-23-30(3,4)5/h27H,6-26H2,1-5H3,(H-,29,31,32,33)
- InChI Key: QUVZKDZYEOYGKV-UHFFFAOYSA-N
- SMILES: P(=O)([O-])(OCC(CNC(CCCCCCCCCCCCCCCCC)=O)OCC)OCC[N+](C)(C)C
Computed Properties
- Exact Mass: 550.41100
Experimental Properties
- PSA: 106.73000
- LogP: 7.43810
rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O234000-5mg |
rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine |
112989-02-3 | 5mg |
$ 115.00 | 2023-09-06 | ||
| TRC | O234000-10mg |
rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine |
112989-02-3 | 10mg |
$ 150.00 | 2023-09-06 | ||
| TRC | O234000-25mg |
rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine |
112989-02-3 | 25mg |
$ 362.00 | 2023-09-06 | ||
| TRC | O234000-50mg |
rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine |
112989-02-3 | 50mg |
$718.00 | 2023-05-17 | ||
| TRC | O234000-100mg |
rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine |
112989-02-3 | 100mg |
$1154.00 | 2023-05-17 | ||
| A2B Chem LLC | AE14805-10mg |
rac-3-Octadecanamido-2-Ethoxypropan-1-ol Phosphocholine |
112989-02-3 | 10mg |
$1138.00 | 2024-04-20 | ||
| A2B Chem LLC | AE14805-50mg |
rac-3-Octadecanamido-2-Ethoxypropan-1-ol Phosphocholine |
112989-02-3 | 50mg |
$2500.00 | 2024-04-20 |
rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine
Rac-3-Octadecanamido-2-Ethoxypropan-1-ol Phosphocholine: A Comprehensive Overview
Rac-3-Octadecanamido-2-Ethoxypropan-1-ol Phosphocholine, identified by the CAS number 112989-02-3, is a compound of significant interest in the fields of biochemistry and pharmacology. This molecule, with its unique structure and properties, has garnered attention due to its potential applications in drug delivery systems and as a component in various biological assays. Recent advancements in lipidomics and nanotechnology have further highlighted its role in understanding cellular membranes and their interactions with exogenous molecules.
The structural composition of rac-3-octadecanamido-2-ethoxypropan-1-ol phosphocholine is characterized by a long hydrocarbon chain, an ethoxy group, and a phosphocholine moiety. This combination endows the molecule with amphipathic properties, making it an ideal candidate for forming liposomes and other lipid-based nanoparticles. These structures are pivotal in targeted drug delivery, where the ability to encapsulate hydrophilic or hydrophobic drugs within lipid bilayers enhances their bioavailability and reduces systemic toxicity.
Recent studies have explored the use of rac-octadecanamido ethoxy propanol phosphocholine in enhancing the efficacy of anticancer therapies. By incorporating this compound into lipid nanoparticles, researchers have demonstrated improved drug encapsulation efficiency and prolonged circulation time in vivo. Such findings underscore its potential as a versatile component in modern pharmaceutical formulations.
In addition to its pharmaceutical applications, rac-octadecanamido ethoxy propanol phosphocholine has been utilized in cosmetic formulations to improve skin penetration and hydration. Its ability to form stable emulsions and vesicles makes it an effective ingredient in skincare products, particularly those aimed at delivering active ingredients across the stratum corneum.
The synthesis of rac-octadecanamido ethoxy propanol phosphocholine involves a multi-step process that includes esterification, amidation, and phosphorylation reactions. Optimization of these steps is crucial to ensure high purity and consistency in the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the molecular structure and purity.
From a regulatory standpoint, understanding the safety profile of rac-octadecanamido ethoxy propanol phosphocholine is essential for its approval in therapeutic and cosmetic applications. Preclinical studies have shown minimal toxicity at recommended doses, though further investigations are warranted to assess long-term effects and potential bioaccumulation.
In conclusion, rac-octadecanamido ethoxy propanol phosphocholine (CAS 112989-02-3) stands as a promising compound with diverse applications across healthcare and cosmetics. Its unique properties, coupled with ongoing research into its efficacy and safety, position it as a key player in the development of innovative therapeutic strategies and personal care products.
112989-02-3 (rac-3-Octadecanamido-2-ethoxypropan-1-ol Phosphocholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)